3-bromo-7-methoxy-4-methyl-2H-chromen-2-one

• IUPAC Name: 3-bromo-7-methoxy-4-methylchromen-2-one
• InChI: InChI=1S/C11H9BrO3/c1-6-8-4-3-7(14-2)5-9(8)15-11(13)10(6)12/h3-5H,1-2H3
• InChI Key: LBZBRXUEBMKFSR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2)OC)Br
• Molecular Formula: C11H9BrO3
• DSSTOX Substance ID: DTXSID70518480
• Molecular Weight: 269.09 g/mol
• CAS RN: 75908-67-7

Description

“3-bromo-7-methoxy-4-methyl-2H-chromen-2-one” is a derivative of coumarin. Coumarins are a group of nature-occurring lactones first derived from Tonka beans in 1820. They are valuable kinds of oxygen-containing heterocycles widely found in nature. More than 1300 coumarin derivatives have been identified, which are mainly obtained from the secondary metabolite in green plants, fungi, and bacteria.

Synthesis Analysis

The synthesis of coumarin systems has been considered for many organic and pharmaceutical chemists. These methods are carried out in the classical and non-classical conditions particularly under green conditions such as using green solvent, catalyst, and other procedures. An efficient method was reported for the synthesis of coumarin derivatives via the alkylation reaction of 7-hydroxy-4-methyl coumarin with propargyl bromide in dry acetone and anhydrous potassium carbonate at 50 °C and then reaction with various sodium azides.

Molecular Structure Analysis

Coumarins or benzopyran-2-ones are a group of nature-occurring lactones. Many synthetic coumarins with a type of pharmacophoric groups at C-3, C-4, and C-7 positions have been intensively screened for different biological properties.

Chemical Reactions Analysis

The α-bromocarbonyl moiety present in compound 1 showed high reactivity towards nucleophilic displacement reactions.

Physical And Chemical Properties Analysis

The synthesized compounds were characterized by elemental analysis and by spectroscopic techniques such as 1H-NMR, 13C-NMR, and mass spectrometry. The yield was 0.292 g (56.3%), mp = 268–270°C.

Scientific Research Applications

Biological Activity

. . .

Synthesis of Heterocyclic Systems

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Antitumor Activity

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Antimicrobial Activity

. This makes them potential candidates for the development of new antimicrobial agents.

Inhibitors of Type 2 Diabetes Mellitus

. This opens up a new avenue for the development of drugs for the treatment of diabetes.

Chemosensors

. This makes them valuable tools in analytical chemistry and environmental monitoring.

Mechanism of Action

Target of Action

3-Bromo-7-methoxy-4-methyl-2H-chromen-2-one is a derivative of coumarin , a class of compounds known for their diverse biological activitiesCoumarins have been reported to interact with a variety of targets, including enzymes, receptors, and dna .

Mode of Action

Coumarins are known to interact with their targets through various mechanisms, such as inhibition of enzymes, interaction with receptors, and intercalation into dna . The specific interactions would depend on the structure and functional groups of the coumarin derivative.

Biochemical Pathways

Coumarins have been reported to affect a wide range of biochemical pathways, including those involved in inflammation, coagulation, cancer, and microbial infections .

Result of Action

Coumarins have been reported to exhibit a wide range of biological activities, including anti-hiv , anticancer , anti-microbial , anti-tumor , antioxidant , anti-Alzheimer , anti-tuberculosis , anti-platelet activity , COX inhibitors , anti-inflammatory , anti-asthmatic , anti-viral and DNA gyrase inhibitors .

Safety and Hazards

While specific safety and hazards information for “3-bromo-7-methoxy-4-methyl-2H-chromen-2-one” is not available, similar compounds have been classified as Acute Tox. 1 Dermal - Eye Irrit. 2 - Skin Irrit. 2.